Cas no 1261941-51-8 (2-(4-t-Butylsulfamoylphenyl)-6-fluorobenzoic acid)

• Product Name: 2-(4-t-Butylsulfamoylphenyl)-6-fluorobenzoic acid
• CAS No: 1261941-51-8
• MF: C₁₇H₁₈FNO₄S
• MW: 351.392527103424
• MDL: MFCD18323214
• CID: 5168107
• Update Time: 2026-03-04

2-(4-t-Butylsulfamoylphenyl)-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-t-Butylsulfamoylphenyl)-6-fluorobenzoic acid

• MDL： MFCD18323214
• Inchi： 1S/C17H18FNO4S/c1-17(2,3)19-24(22,23)12-9-7-11(8-10-12)13-5-4-6-14(18)15(13)16(20)21/h4-10,19H,1-3H3,(H,20,21)
• InChI Key： DLDOIYRSUPPETC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC=C(C=2C(=O)O)F)=CC=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 544
• XLogP3: 3.1
• Topological Polar Surface Area: 91.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4-t-Butylsulfamoylphenyl)-6-fluorobenzoic acid

Comprehensive Overview of 2-(4-t-Butylsulfamoylphenyl)-6-fluorobenzoic acid (CAS No. 1261941-51-8)

2-(4-t-Butylsulfamoylphenyl)-6-fluorobenzoic acid (CAS No. 1261941-51-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its sulfamoyl and fluorobenzoic acid functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

The molecular structure of 2-(4-t-Butylsulfamoylphenyl)-6-fluorobenzoic acid features a t-butylsulfamoyl moiety attached to a phenyl ring, which is further linked to a 6-fluorobenzoic acid group. This arrangement enhances its solubility and bioavailability, making it a valuable candidate for medicinal chemistry. Recent studies highlight its role in developing enzyme inhibitors, particularly those targeting inflammatory pathways, which aligns with the growing demand for novel anti-inflammatory agents.

In the context of current trends, 2-(4-t-Butylsulfamoylphenyl)-6-fluorobenzoic acid is often discussed alongside keywords like "sulfonamide derivatives", "fluorinated benzoic acids", and "drug intermediates". These terms reflect the compound's relevance in modern pharmacology and its alignment with industry needs for sustainable and efficient synthetic routes. Additionally, its CAS No. 1261941-51-8 is frequently searched in academic databases, underscoring its importance in scientific literature.

From a synthetic perspective, the compound's fluorine atom contributes to its metabolic stability, a feature highly sought after in the design of next-generation therapeutics. This attribute is particularly relevant given the rising interest in fluorinated pharmaceuticals, which dominate nearly 30% of newly approved drugs. The t-butylsulfamoyl group further enhances its binding affinity, making it a versatile building block for researchers exploring structure-activity relationships.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many traditional intermediates, 2-(4-t-Butylsulfamoylphenyl)-6-fluorobenzoic acid is designed to minimize ecological impact, addressing the increasing focus on green chemistry. This aligns with global initiatives to reduce hazardous waste in chemical synthesis, a topic frequently queried in search engines by industry professionals.

In summary, 2-(4-t-Butylsulfamoylphenyl)-6-fluorobenzoic acid (CAS No. 1261941-51-8) represents a cutting-edge solution for researchers tackling challenges in drug development and agrochemical innovation. Its structural elegance, combined with its functional versatility, positions it as a cornerstone in the quest for safer and more effective bioactive compounds. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in advanced chemical research.